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Compound of Interest

Compound Name: N-Cbz-d-alanine

CAS No.: 1142-20-7; 26607-51-2

Cat. No.: B2529757

Get Quote

Executive Summary & Significance
N-Cbz-D-Alanine (CAS: 26607-51-2) is a critical chiral building block in peptide therapeutics

and peptidomimetics.[1] The Benzyloxycarbonyl (Cbz or Z) group provides robust amine

protection that is stable to acidic conditions (TFA, HCl/dioxane) used to remove Boc groups, yet

is cleanly removed via catalytic hydrogenolysis (

/Pd-C) or strong acids (HBr/AcOH).

This guide focuses on the Schotten-Baumann synthesis method, optimized to prevent

racemization of the sensitive D-enantiomer while maximizing yield.
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Property Specification

Molecular Formula

Molecular Weight 223.23 g/mol

Appearance White crystalline powder

Melting Point 84 – 87 °C

Optical Rotation +13° to +15° (c=1 to 2, Glacial Acetic Acid)

Solubility

Soluble in EtOAc, MeOH, EtOH, AcOH;

Insoluble in

(acid form)

Reaction Mechanism: Schotten-Baumann Acylation
The synthesis relies on the nucleophilic attack of the D-alanine amine group on benzyl

chloroformate (Cbz-Cl). The reaction is biphasic (Water/Organic) and requires precise pH

control.

Mechanism Logic
Deprotonation: NaOH converts the zwitterionic D-alanine into its nucleophilic anionic form (

).

Nucleophilic Attack: The amine attacks the carbonyl carbon of Cbz-Cl.

Elimination: Chloride is displaced, forming the carbamate linkage.

pH Buffer Role: The base neutralizes the HCl byproduct. If pH drops < 8, the amine

protonates and reaction stops. If pH > 11, Cbz-Cl hydrolyzes rapidly, and risk of racemization

increases.
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Figure 1: Mechanistic pathway of the Schotten-Baumann protection of D-Alanine.

Experimental Protocol
Scale: 100 mmol (approx. 8.9 g D-Alanine input)

Reagents
D-Alanine: 8.91 g (100 mmol)

Benzyl Chloroformate (Cbz-Cl): 17.1 g (approx 14.3 mL, 100-105 mmol) – Handle in Fume

Hood (Lachrymator)

Sodium Hydroxide (NaOH): 2M or 4M solution

Solvents: Diethyl Ether (for washing), Ethyl Acetate (for extraction/crystallization), Hexane

(antisolvent), HCl (concentrated).

Step-by-Step Procedure
Phase 1: Reaction Setup

Dissolution: In a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar

and a dropping funnel, dissolve 8.91 g D-Alanine in 50 mL of 2M NaOH (100 mmol).

Note: This neutralizes the zwitterion to the sodium salt.

Cooling: Place the flask in an ice-water bath and cool to 0–5 °C.

Simultaneous Addition:
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Add 14.3 mL Cbz-Cl dropwise over 30–45 minutes.

CRITICAL: Simultaneously add 2M NaOH (approx. 50-60 mL) to maintain the pH between

9 and 10. Use a pH meter or phenolphthalein indicator (keep faint pink).

Why? High pH hydrolyzes Cbz-Cl; low pH stops the reaction.

Phase 2: Reaction Completion
Once addition is complete, remove the ice bath and allow the mixture to warm to Room

Temperature (20–25 °C).

Stir vigorously for 2–3 hours.

Wash: Extract the alkaline reaction mixture with Diethyl Ether (2 x 50 mL).

Purpose: Removes unreacted Cbz-Cl and benzyl alcohol byproducts. The product remains

in the aqueous phase as the sodium salt.

Phase 3: Acidification & Isolation[2]
Cool the aqueous phase back to 0–5 °C.

Carefully acidify with 6M HCl (or conc. HCl) dropwise with stirring until pH 1–2 is reached.

Observation: The solution will become cloudy as N-Cbz-D-Alanine (free acid) precipitates

as an oil or solid.

Extraction: Extract the acidified aqueous layer with Ethyl Acetate (3 x 75 mL).

Drying: Combine organic layers, wash with brine (50 mL), and dry over anhydrous

or

.

Concentration: Filter off the drying agent and evaporate the solvent under reduced pressure

(Rotavap) at 40 °C.

Result: A colorless to pale yellow oil that solidifies upon standing or cooling.
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Purification: Crystallization Protocol
Direct crystallization is required to achieve the melting point of 84–87 °C and remove trace

benzyl alcohol.

Dissolution: Dissolve the crude solid/oil in the minimum amount of boiling Ethyl Acetate

(approx. 1-2 mL per gram of crude).

Precipitation: While hot, slowly add Hexane (or Petroleum Ether) until the solution becomes

slightly turbid.

Clarification: Add a few drops of Ethyl Acetate to clear the turbidity.

Crystallization: Remove from heat. Let it cool to room temperature undisturbed, then place in

a refrigerator (4 °C) overnight.

Filtration: Collect the white crystals via vacuum filtration. Wash with cold Hexane.

Drying: Dry in a vacuum desiccator over

or KOH.
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Figure 2: Crystallization workflow for obtaining high-purity N-Cbz-D-Alanine.

Characterization & Quality Control
To validate the synthesis, compare your data against these standards.
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Test Expected Result Notes

1H NMR (DMSO-d6)

12.5 (s, 1H, COOH)

7.5 (d, 1H, NH)

7.35 (m, 5H, Ar-H)

5.04 (s, 2H, Benzyl-

)

4.1 (m, 1H,

-CH)

1.25 (d, 3H,

)

Confirm integral ratios

(5:2:1:3).

Melting Point 84 – 87 °C
Sharp range indicates high

purity.

Specific Rotation
Concentration: c=1 or 2 in

Glacial Acetic Acid.

TLC
Single spot (

)

Solvent:

:MeOH:AcOH (85:10:5). Stain:

Ninhydrin (after heating) or UV.

Troubleshooting & Safety
Common Issues

Oiling Out: If the product oils out during acidification, extract with EtOAc immediately. Do not

try to filter the oil. Crystallize from the organic phase later.

Low Yield: Usually due to hydrolysis of Cbz-Cl. Ensure Cbz-Cl is fresh and pH did not

exceed 10 during addition.

Racemization: Avoid high temperatures (> 25 °C) while the solution is basic.
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Safety Hazards[4][5][9]
Benzyl Chloroformate: Highly toxic, corrosive, and a lachrymator. Causes severe eye/skin

burns. Must use in a fume hood.[2]

Diethyl Ether: Extremely flammable. Use spark-proof equipment.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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